Cas no 129663-15-6 (Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate)

• Product Name: Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate
• CAS No: 129663-15-6
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 102898
• PubChem ID: 2746556
• Update Time: 2025-04-18

Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid, 5-acetyl-3-phenyl-, ethyl ester
• ethyl 5-acetyl-3-phenyl-1,2-oxazole-4-carboxylate
• 4-Isoxazolecarboxylic acid, 5-acetyl-3-phenyl-, ethyl ester
• 129663-15-6
• BRD-K30724784-001-01-4
• DTXSID80372616

• Inchi： 1S/C14H13NO4/c1-3-18-14(17)11-12(10-7-5-4-6-8-10)15-19-13(11)9(2)16/h4-8H,3H2,1-2H3
• InChI Key： YRPODVVGJWBCIW-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 259.08449
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.4